Ethyl 3-amino-6-methoxyimidazo[1,2-A]pyridine-2-carboxylate

• Molecular Formula: C11H13N3O3
• Molecular Weight: 235.24 g/mol
• IUPAC Name: ethyl 3-amino-6-methoxyimidazo[1,2-a]pyridine-2-carboxylate
• InChI: InChI=1S/C11H13N3O3/c1-3-17-11(15)9-10(12)14-6-7(16-2)4-5-8(14)13-9/h4-6H,3,12H2,1-2H3
• InChI Key: URHPDCMWCYQGPH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N2C=C(C=CC2=N1)OC)N

Description

Ethyl 3-amino-6-methoxyimidazo[1,2-a]pyridine-2-carboxylate is a heterocyclic compound with the following chemical formula:

$$\text{C}_{11}\text{H}_{12}\text{N}_2\text{O}_2$$C11​H12​N2​O2​

. It belongs to the imidazo[1,2-a]pyridine family, which serves as valuable scaffolds in organic synthesis and pharmaceutical chemistry . Now, let’s explore its preparation methods, chemical reactions, applications, mechanism of action, and comparisons with similar compounds.

Preparation Methods

a. Synthetic Routes: Several synthetic routes exist for the preparation of Ethyl 3-amino-6-methoxyimidazo[1,2-a]pyridine-2-carboxylate. One common approach involves the reaction of 2-aminopyridine with α-bromoacetophenone. Water, under microwave irradiation, has been found to be a suitable solvent, yielding 2-phenylimidazo[1,2-a]pyridine in 82% yield .

b. Industrial Production Methods: While specific industrial production methods may vary, the synthetic routes mentioned above can be adapted for large-scale production. Optimization of reaction conditions and purification steps ensures efficient and cost-effective synthesis.

Chemical Reactions Analysis

Ethyl 3-amino-6-methoxyimidazo[1,2-a]pyridine-2-carboxylate can undergo various chemical reactions:

Oxidation: It may be oxidized under suitable conditions.

Reduction: Reduction reactions can modify its functional groups.

Substitution: Substituents can be introduced at different positions. Common reagents include oxidants (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and nucleophiles (e.g., alkyl halides).

Major products formed from these reactions depend on the specific reaction conditions and substituents.

Scientific Research Applications

Ethyl 3-amino-6-methoxyimidazo[1,2-a]pyridine-2-carboxylate finds applications in:

Medicinal Chemistry: It may serve as a scaffold for designing novel drugs.

Biological Studies: Researchers explore its interactions with biological targets.

Industry: It could be used in the synthesis of other compounds.

Mechanism of Action

The exact mechanism by which Ethyl 3-amino-6-methoxyimidazo[1,2-a]pyridine-2-carboxylate exerts its effects remains an active area of research. It likely involves interactions with specific molecular targets and signaling pathways.

Comparison with Similar Compounds

While I don’t have a specific list of similar compounds, it’s essential to highlight the uniqueness of Ethyl 3-amino-6-methoxyimidazo[1,2-a]pyridine-2-carboxylate compared to other imidazo[1,2-a]pyridines. Researchers often explore structural variations to optimize properties and activities.